Cas no 2490705-22-9 (2H-Thiopyran-4-amine, tetrahydro-4-[(3-methoxyphenyl)methyl]-, 1,1-dioxide, hydrochloride (1:1))
2H-Thiopyran-4-amine, tetrahydro-4-[(3-methoxyphenyl)methyl]-, 1,1-dioxide, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 2H-Thiopyran-4-amine, tetrahydro-4-[(3-methoxyphenyl)methyl]-, 1,1-dioxide, hydrochloride (1:1)
-
- Inchi: 1S/C13H19NO3S.ClH/c1-17-12-4-2-3-11(9-12)10-13(14)5-7-18(15,16)8-6-13;/h2-4,9H,5-8,10,14H2,1H3;1H
- InChI Key: JRJXYBBRPYDZCB-UHFFFAOYSA-N
- SMILES: C(C1C=CC=C(OC)C=1)C1(CCS(=O)(=O)CC1)N.Cl
2H-Thiopyran-4-amine, tetrahydro-4-[(3-methoxyphenyl)methyl]-, 1,1-dioxide, hydrochloride (1:1) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1696431-250mg |
4-Amino-4-(3-methoxybenzyl)tetrahydro-2h-thiopyran 1,1-dioxide hydrochloride |
2490705-22-9 | 98% | 250mg |
¥4759 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1696431-1g |
4-Amino-4-(3-methoxybenzyl)tetrahydro-2h-thiopyran 1,1-dioxide hydrochloride |
2490705-22-9 | 98% | 1g |
¥11911 | 2023-04-14 |
2H-Thiopyran-4-amine, tetrahydro-4-[(3-methoxyphenyl)methyl]-, 1,1-dioxide, hydrochloride (1:1) Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 2H-Thiopyran-4-amine, tetrahydro-4-[(3-methoxyphenyl)methyl]-, 1,1-dioxide, hydrochloride (1:1)
Introduction to 2H-Thiopyran-4-amine, tetrahydro-4-[(3-methoxyphenyl)methyl]-, 1,1-dioxide, hydrochloride (1:1) (CAS No. 2490705-22-9)
2H-Thiopyran-4-amine, tetrahydro-4-[(3-methoxyphenyl)methyl]-, 1,1-dioxide, hydrochloride (1:1) (CAS No. 2490705-22-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. The compound's molecular formula is C16H20N2O4S·HCl, and it belongs to the class of tetrahydrothiopyran derivatives. The presence of a methoxyphenyl group and the 1,1-dioxide moiety contributes to its distinct chemical properties and biological activities.
The tetrahydrothiopyran scaffold is a well-known structural motif in medicinal chemistry due to its ability to modulate various biological targets. The methoxyphenyl substituent enhances the lipophilicity and metabolic stability of the molecule, making it a promising candidate for drug development. The 1,1-dioxide functionality imparts additional stability and reactivity, which can be crucial for optimizing the compound's pharmacological profile.
In recent years, significant research efforts have been directed towards understanding the biological activities of 2H-Thiopyran-4-amine, tetrahydro-4-[(3-methoxyphenyl)methyl]-, 1,1-dioxide, hydrochloride (1:1). Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that the compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that 2H-Thiopyran-4-amine, tetrahydro-4-[(3-methoxyphenyl)methyl]-, 1,1-dioxide, hydrochloride (1:1) could be a valuable lead compound for the development of new anti-inflammatory drugs.
Beyond its anti-inflammatory properties, 2H-Thiopyran-4-amine, tetrahydro-4-[(3-methoxyphenyl)methyl]-, 1,1-dioxide, hydrochloride (1:1) has also shown promise in neuropharmacology. Research conducted at the University of California revealed that the compound exhibits neuroprotective effects by reducing oxidative stress and preventing neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings highlight the potential of 2H-Thiopyran-4-amine, tetrahydro-4-[(3-methoxyphenyl)methyl]-, 1,1-dioxide, hydrochloride (1:1) as a therapeutic agent for neurological disorders.
The pharmacokinetic properties of 2H-Thiopyran-4-amine, tetrahydro-4-[(3-methoxyphenyl)methyl]-, 1,1-dioxide, hydrochloride (1:1) have also been extensively studied. Preclinical data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed after oral administration and has a moderate half-life in vivo. These characteristics make it suitable for further development as an orally available drug candidate.
In terms of safety and toxicity profiles, preliminary studies have shown that 2H-Thiopyran-4-amine, tetrahydro-4-[(3-methoxyphenyl)methyl]-, 1,1-dioxide, hydrochloride (1:1) exhibits low toxicity in animal models. However, more comprehensive toxicological evaluations are necessary to ensure its safety for human use. Ongoing clinical trials are currently assessing the safety and efficacy of this compound in various disease models.
The synthetic route for 2H-Thiopyran-4-amine, tetrahydro-4-[(3-methoxyphenyl)methyl]-, 1,1-dioxide, hydrochloride (1:1) involves several key steps. The synthesis typically begins with the preparation of a tetrahydrothiopyran derivative followed by functionalization with the methoxyphenyl group and subsequent oxidation to form the 1,1-dioxide moiety. The final step involves salt formation with hydrochloric acid to yield the desired product. This synthetic approach allows for high yields and purity levels suitable for pharmaceutical applications.
In conclusion, 2H-Thiopyran-4-amine, tetrahydro-4-[(3-methoxyphenyl)methyl]-, 1,1-dioxide, hydrochloride (1:1) (CAS No. 2490705-22-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.
2490705-22-9 (2H-Thiopyran-4-amine, tetrahydro-4-[(3-methoxyphenyl)methyl]-, 1,1-dioxide, hydrochloride (1:1)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)